Picloram-potassium
Description
A picolinic acid derivative that is used as a herbicide.
Properties
CAS No. |
2545-60-0 |
|---|---|
Molecular Formula |
C6H2Cl3KN2O2 |
Molecular Weight |
279.5 g/mol |
IUPAC Name |
potassium;4-amino-3,5,6-trichloropyridine-2-carboxylate |
InChI |
InChI=1S/C6H3Cl3N2O2.K/c7-1-3(10)2(8)5(9)11-4(1)6(12)13;/h(H2,10,11)(H,12,13);/q;+1/p-1 |
InChI Key |
ZRHANBBTXQZFSP-UHFFFAOYSA-M |
SMILES |
C1(=C(C(=NC(=C1Cl)Cl)C(=O)[O-])Cl)N.[K+] |
Canonical SMILES |
C1(=C(C(=NC(=C1Cl)Cl)C(=O)[O-])Cl)N.[K+] |
| 2545-60-0 | |
Pictograms |
Irritant; Environmental Hazard |
Synonyms |
Chloramp Picloram |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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